Cas no 1214347-53-1 (3,4',5-Trifluorobiphenyl-2-amine)

• Product Name: 3,4',5-Trifluorobiphenyl-2-amine
• CAS No: 1214347-53-1
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 4990351
• Update Time: 2025-06-08

3,4',5-Trifluorobiphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,4',5-trifluorobiphenyl-2-amine
• 3,4',5-Trifluorobiphenyl-2-amine

• Inchi： 1S/C12H8F3N/c13-8-3-1-7(2-4-8)10-5-9(14)6-11(15)12(10)16/h1-6H,16H2
• InChI Key： YCLRVIDLGZTZTC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1N)C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,4',5-Trifluorobiphenyl-2-amine

3,4',5-Trifluorobiphenyl-2-Amine: A Comprehensive Overview

The compound with CAS No. 1214347-53-1, known as 3,4',5-Trifluorobiphenyl-2-Amine, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with three fluorine atoms and an amine group at specific positions. The biphenyl framework provides a rigid and planar structure, while the fluorine substituents introduce electronic and steric effects that are crucial for its applications.

Recent studies have highlighted the potential of 3,4',5-Trifluorobiphenyl-2-Amine in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its use as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and flexible electronics. The compound's ability to undergo various chemical transformations, including Suzuki coupling and Buchwald-Hartwig amination reactions, has further expanded its utility in synthetic chemistry.

In the pharmaceutical industry, 3,4',5-Trifluorobiphenyl-2-Amine has shown promise as a lead compound for drug discovery. Its unique combination of electron-withdrawing fluorine groups and an amine moiety makes it an attractive candidate for modulating biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, offering new avenues for therapeutic intervention.

The synthesis of 3,4',5-Trifluorobiphenyl-2-Amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nucleophilic aromatic substitution of a trifluorobenzene derivative with an amine source, followed by coupling reactions to introduce additional substituents. The stability of the compound under various environmental conditions has also been studied extensively, with results indicating that it maintains its integrity under standard storage conditions.

From an environmental perspective, the ecological impact of 3,4',5-Trifluorobiphenyl-2-Amine has been a topic of interest due to its fluorinated nature. Studies have shown that while the compound exhibits low acute toxicity to aquatic organisms, its persistence in the environment necessitates careful handling and disposal practices to minimize ecological risks.

In conclusion, 3,4',5-Trifluorobiphenyl-2-Amine (CAS No. 1214347-53-1) stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical properties and adaptability make it a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing modern science is expected to grow even further.